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Compound of Interest

Compound Name: Benzyl tiglate

Cat. No.: B042538

Benzyl Tiglate: A Technical Guide to its Physical
Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Benzyl
tiglate (CAS No: 37526-88-8), a compound of interest in the fragrance, flavor, and potentially
pharmaceutical industries.[1] This document summarizes essential quantitative data, outlines
general experimental protocols for property determination, and presents a logical workflow for
physical characterization.

Quantitative Physical Properties

The physical characteristics of Benzyl tiglate are critical for its application in various scientific
and industrial contexts. A summary of its key physical properties is presented below.
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Property Value Conditions
Boiling Point 139 °C @ 9.00 mm Hg[2][3][4]1[5]
250.00 °C @ 760.00 mm Hg[2]
267.7 °C @ 760 mmHg|6]
Density 1.02900 to 1.03400 g/cm?3 @ 25.00 °C[2]
1.0431 g/lcm? @ 12 °C[3][4][5]
1.033 g/cm3
Specific Gravity 1.02900 to 1.03400 @ 25.00 °C[2]
Refractive Index 1.51500 to 1.52100 @ 20.00 °C[2]
1.522 @ 20.00 °C (lit.)[3][6]
Vapor Pressure 0.001000 mmHg @ 20.00 °C[2]
Flash Point > 230.00 °F TCC (> 110.00 °C)

[21[3]
135.9°C -[6]
127 °C (closed cup)[7]
Appearance Colorless clear liquid (est)[2]
Solubility Insoluble in water; soluble in

organic solvents and oils.[3][5]

Experimental Protocols for Physical Property
Determination

While specific experimental documentation for the determination of Benzyl tiglate's physical
properties is not readily available in the public domain, the following outlines standard
methodologies that are broadly applicable for such characterizations.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Apparatus:

A distillation flask

A condenser

A receiving flask

A thermometer with appropriate temperature range

A heating mantle or oil bath

A vacuum source and manometer (for reduced pressure measurements)

Procedure:

The Benzyl tiglate sample is placed in the distillation flask.

e The apparatus is assembled for distillation. For measurements at pressures other than
atmospheric, a vacuum pump and manometer are connected to the system.

e The sample is heated gradually.

e The temperature is recorded when the liquid boils and a steady stream of distillate is
collected. This temperature is the boiling point at the recorded pressure.

Determination of Density

Density is the mass of a substance per unit volume.
Apparatus:
o Apycnometer (a flask with a specific volume)

e An analytical balance

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Atemperature-controlled water bath

Procedure:

e The empty pycnometer is weighed.

e ltis then filled with the Benzyl tiglate sample, ensuring no air bubbles are present.

» The filled pycnometer is placed in a temperature-controlled water bath to bring the sample to
the desired temperature (e.g., 25 °C).

e The pycnometer is removed from the bath, dried, and weighed again.

e The density is calculated by dividing the mass of the sample by the volume of the
pycnometer.

Logical Workflow for Physical Property Analysis

The following diagram illustrates a generalized workflow for the determination and validation of
the physical properties of a chemical compound like Benzyl tiglate.
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Workflow for Physical Property Determination
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Caption: A generalized workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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